Cas no 2227884-76-4 ((1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227884-76-4
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 6386055
• PubChem ID: 165681452
• Update Time: 2025-11-07

(1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol
• 2227884-76-4
• EN300-1947623

• Inchi： 1S/C7H5BrF3NO/c8-5-3-12-2-1-4(5)6(13)7(9,10)11/h1-3,6,13H/t6-/m1/s1
• InChI Key： LKXLQKSPUWXKFW-ZCFIWIBFSA-N
• SMILES： BrC1C=NC=CC=1[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol

Introduction to (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227884-76-4)

(1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular synthesis. This compound, identified by the CAS number 2227884-76-4, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a chiral center at the carbon atom in its structure contributes to its stereochemical diversity, making it a valuable candidate for the synthesis of enantiomerically pure pharmaceutical agents.

The molecular framework of (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol consists of a trifluoromethyl group attached to an ethanol moiety, which is further linked to a brominated pyridine ring. This configuration imparts distinct electronic and steric properties to the molecule, facilitating its role as an intermediate in various chemical reactions. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the bromine atom provides a handle for further functionalization via cross-coupling reactions.

In recent years, there has been a surge in research focusing on the development of novel fluorinated compounds due to their improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to enhanced binding affinity, prolonged half-life, and increased resistance to metabolic degradation. (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol exemplifies this trend, as it serves as a key building block in the synthesis of fluorinated pharmaceuticals.

One of the most compelling applications of (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol lies in its utility as a precursor for antiviral and anticancer agents. The bromopyridine moiety is particularly relevant in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that pyridine-based compounds exhibit potent inhibitory effects against various disease-causing pathogens. For instance, derivatives of bromopyridines have shown promise in inhibiting viral proteases and kinases, making them attractive candidates for antiviral drug development.

The trifluoromethyl-substituted ethanol group in (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol also contributes to its pharmacological significance. Fluorinated alcohols are known to exhibit improved solubility and bioavailability when incorporated into drug molecules. This property is particularly advantageous in formulations where poor solubility can hinder therapeutic efficacy. Moreover, the chiral center at the primary alcohol group allows for the synthesis of enantiomerically enriched compounds, which can exhibit differential biological activities depending on their stereochemistry.

The synthesis of (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol involves a series of well-established organic transformations that highlight its synthetic versatility. The reaction typically begins with the bromination of a pyridine derivative followed by protection-deprotection strategies to introduce the trifluoromethyl group at the desired position. The final step involves stereochemical resolution to obtain the (R)-enantiomer in high purity. These synthetic routes underscore the compound's importance as a versatile intermediate in complex molecular construction.

In conclusion, (1R)-1-(3-bromopyridin-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227884-76-4) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features make it an invaluable tool for developing next-generation therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an increasingly pivotal role in drug discovery and development.